Cas no 13294-43-4 (Benzophenone,2-bromo-5-fluoro- (7CI,8CI))

• Product Name: Benzophenone,2-bromo-5-fluoro- (7CI,8CI)
• CAS No: 13294-43-4
• MF: C₁₃H₈BrFO
• MW: 279.104426383972
• CID: 231708
• PubChem ID: 242877
• Update Time: 2025-04-19

Benzophenone,2-bromo-5-fluoro- (7CI,8CI) Chemical and Physical Properties

Names and Identifiers

• Benzophenone,2-bromo-5-fluoro- (7CI,8CI)
• (2-bromo-5-fluorophenyl)-phenylmethanone
• (2-bromo-5-fluorophenyl)(phenyl)methanone
• 1,3-Indandione, 2-benzoyl-
• 2-benzoyl-1,3-indandione
• 2-Benzoyl-1,3-indanedione
• 2-Benzoyl-1-brom-4-fluor-benzol
• 2-Benzoyl-1H-indene-1,3(2H)-dione
• 2-benzoyl-2H-indene-1,3-dione
• 2-Benzoyl-indan-1,3-dion
• 2-benzoylindan-1,3-dione
• 2-benzoyl-indan-1,3-dione
• Benzoylindandione
• NSC631512
• SBB061808
• JGDFMEMYRWWLDF-UHFFFAOYSA-N
• DTXSID50927874
• Methanone, (2-bromo-5-fluorophenyl)phenyl-
• SCHEMBL1790829
• NSC-51875
• NSC51875
• 13294-43-4

• MDL： MFCD11105532
• Inchi： 1S/C13H8BrFO/c14-12-7-6-10(15)8-11(12)13(16)9-4-2-1-3-5-9/h1-8H
• InChI Key： JGDFMEMYRWWLDF-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C(C1C=CC=CC=1)=O)F

Computed Properties

• Exact Mass: 277.97424
• Monoisotopic Mass: 277.97426g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07
• LogP: 3.81920